Cas no 2092907-94-1 (4,4'-(1-Methyl-1H-benzo[d]imidazole-4,7-diyl)dibenzaldehyde)

4,4'-(1-Methyl-1H-benzo[d]imidazole-4,7-diyl)dibenzaldehyde structure
2092907-94-1 structure
Product Name:4,4'-(1-Methyl-1H-benzo[d]imidazole-4,7-diyl)dibenzaldehyde
CAS No:2092907-94-1
MF:C22H16N2O2
MW:340.374645233154
CID:4729366
PubChem ID:156599859
Update Time:2024-11-07

4,4'-(1-Methyl-1H-benzo[d]imidazole-4,7-diyl)dibenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4,4'-(1-methyl-1H-benzo[d]imidazole-4,7-diyl)dibenzaldehyde
    • CS-0170155
    • 2092907-94-1
    • 4-[7-(4-formylphenyl)-3-methyl-1,3-benzodiazol-4-yl]benzaldehyde
    • F75713
    • BS-51985
    • 4-[7-(4-formylphenyl)-1-methylbenzimidazol-4-yl]benzaldehyde
    • 4,4'-(1-Methyl-1H-benzo[d]imidazole-4,7-diyl)dibenzaldehyde
    • Inchi: 1S/C22H16N2O2/c1-24-14-23-21-19(17-6-2-15(12-25)3-7-17)10-11-20(22(21)24)18-8-4-16(13-26)5-9-18/h2-14H,1H3
    • InChI Key: CUHIVQNQOVXTRE-UHFFFAOYSA-N
    • SMILES: O=CC1C=CC(=CC=1)C1=CC=C(C2C=CC(C=O)=CC=2)C2=C1N(C)C=N2

Computed Properties

  • Exact Mass: 340.121177757g/mol
  • Monoisotopic Mass: 340.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 494
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 52

4,4'-(1-Methyl-1H-benzo[d]imidazole-4,7-diyl)dibenzaldehyde Pricemore >>

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